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Compound of Interest

Compound Name: Sec-butoxide

Cat. No.: B8327801 Get Quote

This guide provides critical safety protocols, operational procedures, and disposal plans for

handling aluminum sec-butoxide (also known as aluminum tri-sec-butoxide) in a laboratory

setting. Adherence to these guidelines is essential for ensuring the safety of all personnel.

Immediate Safety Concerns
Aluminum sec-butoxide is a flammable, corrosive, and moisture-sensitive liquid and vapor.[1]

[2] It can cause severe burns to the skin, eyes, and respiratory and digestive tracts.[1][2] The

substance is also air-sensitive and reacts with moisture.[1] Inhalation may be fatal due to

potential spasms, inflammation, and edema of the larynx and bronchi.[1]

Operational Plan: Handling Aluminum Sec-Butoxide
Strict adherence to the following procedures is mandatory when working with aluminum sec-
butoxide.

Engineering Controls
Ventilation: Always handle aluminum sec-butoxide inside a certified chemical fume hood to

maintain low airborne concentrations.[1][2]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[3][4]
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Ignition Sources: All work must be conducted away from open flames, sparks, and hot

surfaces.[2] Use explosion-proof electrical and ventilating equipment.[3]

Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against exposure.[5] The following

equipment is required:

Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[1][2] A face shield should be used in

conjunction with goggles for tasks with a higher risk of splashing.[5][6]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber) to prevent any

skin contact.[1][6] Always inspect gloves before use and use proper removal techniques.

Protective Clothing: Wear a flame-retardant lab coat, apron, or coveralls to protect the

body from spills.[1][7] For maximum protection, a fully encapsulated chemical suit may be

necessary in high-risk situations.[5]

Foot Protection: Closed-toe shoes are mandatory. Chemical-resistant boots are

recommended to protect feet from potential spills.[5][7]

Respiratory Protection: If working outside of a fume hood or if exposure limits are at risk of

being exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

[2][3]

Handling Procedure
Preparation: Before starting, ensure all necessary PPE is worn correctly and engineering

controls are functioning. Ground and bond all containers and receiving equipment when

transferring material to prevent static discharge.[1]

Dispensing: Use only spark-proof tools for all operations.[1][2]

During Operation: Avoid all contact with eyes, skin, and clothing.[2] Do not eat, drink, or

smoke in the work area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci137/msds/AluminumTrisecButoxide97.pdf
https://www.fishersci.com/store/msds?partNumber=AC191211000&countryCode=US&language=en
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://pim-resources.coleparmer.com/sds/75589.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci137/msds/AluminumTrisecButoxide97.pdf
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://pim-resources.coleparmer.com/sds/75589.pdf
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://pim-resources.coleparmer.com/sds/75589.pdf
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DkmSnIHewxZo&q=EgSkXFnLGPiqj8oGIjC-Yga-TSgo6amtJSHjL2oVCeX-TSmMW6Mn_9xsyw36VOH0QII4rvOIhWbPk6s4lpgyAnJSWgFD
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DkmSnIHewxZo&q=EgSkXFnLGPiqj8oGIjC-Yga-TSgo6amtJSHjL2oVCeX-TSmMW6Mn_9xsyw36VOH0QII4rvOIhWbPk6s4lpgyAnJSWgFD
https://pim-resources.coleparmer.com/sds/75589.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci137/msds/AluminumTrisecButoxide97.pdf
https://www.fishersci.com/store/msds?partNumber=AC191211000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/75589.pdf
https://pim-resources.coleparmer.com/sds/75589.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci137/msds/AluminumTrisecButoxide97.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci137/msds/AluminumTrisecButoxide97.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8327801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Post-Handling: Wash hands and face thoroughly with soap and water after handling the

substance.[1] Immediately change any contaminated clothing.

Emergency Protocols
First Aid Measures

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek immediate medical attention.[1][8]

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing all contaminated clothing and shoes. Seek immediate medical attention.[1][8]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Do not use mouth-to-mouth

resuscitation. Seek immediate medical attention.[1][2]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[1][2]

Spill Response Workflow
The following diagram outlines the logical workflow for responding to an aluminum sec-
butoxide spill.
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Workflow for Aluminum Sec-Butoxide Spill
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(Full Coverage)
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Caption: Logical workflow for handling an aluminum sec-butoxide spill.
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Disposal Plan
Chemical waste generators must adhere to federal, state, and local regulations for hazardous

waste disposal.[1][2]

Waste Collection: Collect all aluminum sec-butoxide waste, including contaminated

absorbent materials and disposable PPE, in a dedicated, properly labeled, and sealed

container.[3]

Storage: Store the waste container in a cool, dry, well-ventilated area designated for

hazardous waste, away from incompatible materials and ignition sources.[1][4]

Disposal: Arrange for pickup and disposal through a licensed hazardous waste disposal

company. Do not mix with other waste streams. Handle uncleaned containers as you would

the product itself.

Chemical Data Summary
The following table summarizes key quantitative data for aluminum sec-butoxide.
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Property Value

CAS Number 2269-22-9

Molecular Formula C₁₂H₂₇AlO₃

Molecular Weight 246.33 g/mol [2]

Appearance Viscous liquid, may be light yellow[9]

Boiling Point 200 - 206 °C @ 30 mmHg[1][2]

Flash Point 27 °C (80.6 °F)[1][9]

Autoignition Temperature 406 °C (762.8 °F)[1][3]

Explosion Limits Lower: 1.7% vol / Upper: 9.8% vol[1][8]

Specific Gravity / Density 0.960 - 0.967 g/cm³[2][3]

Solubility Decomposes in water[2][3]

ACGIH Exposure Limit
2 mg/m³ TWA (as Al, for soluble aluminum salts)

[1]

NIOSH Exposure Limit
2 mg/m³ TWA (as Al, for soluble aluminum salts)

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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